Cas no 93213-74-2 (2-(Bromomethyl)-1,3-dinitrobenzene)

• Product Name: 2-(Bromomethyl)-1,3-dinitrobenzene
• CAS No: 93213-74-2
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 2620839
• PubChem ID: 10848958
• Update Time: 2025-05-24

2-(Bromomethyl)-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 93213-74-2
• 2-(BROMOMETHYL)-1,3-DINITROBENZENE
• AKOS014097712
• DTXSID10445807
• SCHEMBL3420889
• 2-(Bromomethyl)-1,3-dinitrobenzene

• Inchi： 1S/C7H5BrN2O4/c8-4-5-6(9(11)12)2-1-3-7(5)10(13)14/h1-3H,4H2
• InChI Key： RPOOJGRJKDZPRA-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.94327Da
• Monoisotopic Mass: 259.94327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-(Bromomethyl)-1,3-dinitrobenzene

Exploring the Properties and Applications of 2-(Bromomethyl)-1,3-Dinitrobenzene (CAS No. 93213-74-2)

2-(Bromomethyl)-1,3-dinitrobenzene, identified by the CAS registry number CAS No. 93213-74-2, is a significant compound in the field of organic chemistry, particularly within the realm of aromatic compounds. This compound is characterized by its unique structure, which includes a benzene ring substituted with two nitro groups at the 1 and 3 positions and a bromomethyl group at the 2 position. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The synthesis of 2-(Bromomethyl)-1,3-dinitrobenzene involves a series of carefully controlled reactions that highlight the principles of substitution and nitration in aromatic chemistry. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity levels. These developments are particularly relevant in light of increasing demand for this compound in specialized applications.

One of the most notable aspects of CAS No. 93213-74-2 is its reactivity under various chemical conditions. The bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical intermediates and advanced materials. For instance, recent studies have demonstrated its potential in synthesizing bioactive molecules with enhanced pharmacokinetic profiles.

In terms of physical properties, 2-(Bromomethyl)-1,3-dinitrobenzene exhibits a melting point that aligns with typical aromatic compounds substituted with electron-withdrawing groups. Its solubility characteristics make it suitable for use in polar aprotic solvents, which is advantageous for various chemical transformations requiring precise control over reaction conditions.

The application of this compound extends beyond traditional chemical synthesis into emerging fields such as nanotechnology and green chemistry. Researchers have explored its role in constructing functional materials with tailored properties, leveraging its ability to undergo controlled polymerization under specific conditions.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of CAS No. 93213-74-2. Advanced quantum mechanical calculations have revealed how the substituents influence the compound's reactivity and stability at the molecular level. These findings are paving the way for more efficient utilization of this compound in cutting-edge technologies.

In conclusion, 2-(Bromomethyl)-1,3-dinitrobenzene (CAS No. 93213-74-2) stands as a testament to the intricate beauty and utility of organic compounds with complex substitution patterns. Its versatile chemical properties and wide-ranging applications underscore its importance in modern chemistry research and development.